Cas no 1036520-46-3 (N-(1-cyclopropylethyl)-4-propylaniline)
N-(1-cyclopropylethyl)-4-propylaniline Chemical and Physical Properties
Names and Identifiers
-
- N-(1-cyclopropylethyl)-4-propylaniline
- Benzenamine, N-(1-cyclopropylethyl)-4-propyl-
-
- Inchi: 1S/C14H21N/c1-3-4-12-5-9-14(10-6-12)15-11(2)13-7-8-13/h5-6,9-11,13,15H,3-4,7-8H2,1-2H3
- InChI Key: LZNHLENEOSNORO-UHFFFAOYSA-N
- SMILES: N(C1C=CC(CCC)=CC=1)C(C)C1CC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 178
- XLogP3: 4.4
- Topological Polar Surface Area: 12
N-(1-cyclopropylethyl)-4-propylaniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-165467-0.05g |
N-(1-cyclopropylethyl)-4-propylaniline |
1036520-46-3 | 0.05g |
$612.0 | 2023-05-26 | ||
| Enamine | EN300-165467-0.1g |
N-(1-cyclopropylethyl)-4-propylaniline |
1036520-46-3 | 0.1g |
$640.0 | 2023-05-26 | ||
| Enamine | EN300-165467-0.25g |
N-(1-cyclopropylethyl)-4-propylaniline |
1036520-46-3 | 0.25g |
$670.0 | 2023-05-26 | ||
| Enamine | EN300-165467-0.5g |
N-(1-cyclopropylethyl)-4-propylaniline |
1036520-46-3 | 0.5g |
$699.0 | 2023-05-26 | ||
| Enamine | EN300-165467-1.0g |
N-(1-cyclopropylethyl)-4-propylaniline |
1036520-46-3 | 1g |
$728.0 | 2023-05-26 | ||
| Enamine | EN300-165467-2.5g |
N-(1-cyclopropylethyl)-4-propylaniline |
1036520-46-3 | 2.5g |
$1428.0 | 2023-05-26 | ||
| Enamine | EN300-165467-5.0g |
N-(1-cyclopropylethyl)-4-propylaniline |
1036520-46-3 | 5g |
$2110.0 | 2023-05-26 | ||
| Enamine | EN300-165467-10.0g |
N-(1-cyclopropylethyl)-4-propylaniline |
1036520-46-3 | 10g |
$3131.0 | 2023-05-26 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01020106-1g |
N-(1-Cyclopropylethyl)-4-propylaniline |
1036520-46-3 | 95% | 1g |
¥3220.0 | 2023-04-06 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01020106-5g |
N-(1-Cyclopropylethyl)-4-propylaniline |
1036520-46-3 | 95% | 5g |
¥9352.0 | 2023-04-06 |
N-(1-cyclopropylethyl)-4-propylaniline Related Literature
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on N-(1-cyclopropylethyl)-4-propylaniline
Recent Advances in the Study of N-(1-cyclopropylethyl)-4-propylaniline (CAS: 1036520-46-3) in Chemical Biology and Pharmaceutical Research
N-(1-cyclopropylethyl)-4-propylaniline (CAS: 1036520-46-3) has emerged as a compound of significant interest in recent chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropyl and propyl substituents, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacokinetic properties, and biological activity, particularly in the context of central nervous system (CNS) disorders and inflammatory diseases.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated that N-(1-cyclopropylethyl)-4-propylaniline exhibits potent binding affinity to specific serotonin receptors, suggesting its potential as a novel antidepressant agent. The research team utilized molecular docking simulations and in vitro binding assays to characterize the compound's interactions with 5-HT1A and 5-HT2A receptors, revealing a unique binding profile distinct from currently available antidepressants.
In the field of synthetic chemistry, significant progress has been made in optimizing the production of 1036520-46-3. A recent patent application (WO2023056421) describes an improved synthetic route that increases yield by 35% while reducing the number of purification steps. This advancement is particularly important for scaling up production for potential clinical trials and commercial applications.
Pharmacokinetic studies conducted in rodent models have shown that N-(1-cyclopropylethyl)-4-propylaniline has favorable absorption and distribution characteristics, with good blood-brain barrier penetration and a half-life of approximately 8 hours. These properties make it particularly suitable for CNS-targeted therapies. However, researchers have noted that the compound undergoes extensive first-pass metabolism, which may require formulation optimization for oral administration.
Recent preclinical investigations have expanded the potential therapeutic applications of this compound beyond CNS disorders. A 2024 study in Nature Chemical Biology reported that 1036520-46-3 exhibits significant anti-inflammatory activity by modulating the NF-κB signaling pathway. The researchers observed dose-dependent inhibition of pro-inflammatory cytokine production in macrophage cell lines, suggesting potential applications in autoimmune diseases and chronic inflammatory conditions.
Structural-activity relationship (SAR) studies have been particularly fruitful in understanding the pharmacophore of N-(1-cyclopropylethyl)-4-propylaniline. Researchers have identified that the cyclopropyl group plays a crucial role in receptor binding, while modifications to the propyl chain can significantly alter the compound's selectivity profile. These findings are guiding the development of second-generation analogs with improved specificity and reduced off-target effects.
Despite these promising developments, challenges remain in the clinical translation of 1036520-46-3. Current research efforts are focused on addressing potential toxicity concerns identified in long-term animal studies, particularly regarding hepatic enzyme induction. Several academic and industry groups are collaborating to develop prodrug strategies that may mitigate these issues while maintaining therapeutic efficacy.
The compound's mechanism of action continues to be an area of active investigation. Recent proteomics studies have revealed that N-(1-cyclopropylethyl)-4-propylaniline interacts with multiple protein targets beyond its primary receptor binding sites, suggesting a potentially complex polypharmacological profile. This unexpected finding has opened new avenues for research into its therapeutic potential and possible side effects.
In conclusion, N-(1-cyclopropylethyl)-4-propylaniline represents a promising scaffold for drug development across multiple therapeutic areas. The growing body of research on this compound (CAS: 1036520-46-3) highlights its versatility and potential, while also identifying key challenges that must be addressed in future studies. As research progresses, this molecule may serve as the foundation for novel treatments in psychiatry, neurology, and immunology.
1036520-46-3 (N-(1-cyclopropylethyl)-4-propylaniline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)